2-[2-(1H-1,2,4-triazol-1-yl)ethyl]-1H-benzimidazole

• IUPAC Name: 2-[2-(1,2,4-triazol-1-yl)ethyl]-1H-benzimidazole
• InChI: InChI=1S/C11H11N5/c1-2-4-10-9(3-1)14-11(15-10)5-6-16-8-12-7-13-16/h1-4,7-8H,5-6H2,(H,14,15)
• InChI Key: UNBNUHCIYLMXQH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)CCN3C=NC=N3
• Molecular Formula: C11H11N5
• Molecular Weight: 213.24 g/mol

Description

“2-[2-(1H-1,2,4-triazol-1-yl)ethyl]-1H-benzimidazole” is a type of 1,2,4-triazole derivative. These compounds are known for their wide range of biological activities and are often used in medicinal chemistry. They can form hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives, including “2-[2-(1H-1,2,4-triazol-1-yl)ethyl]-1H-benzimidazole”, involves a backbone modification strategy. In one study, 33 target compounds were chemically synthesized and screened on Arabidopsis thaliana and Oryza sativa.

Molecular Structure Analysis

The molecular structure of “2-[2-(1H-1,2,4-triazol-1-yl)ethyl]-1H-benzimidazole” and similar compounds can be confirmed by spectroscopic techniques like IR, 1 H-NMR, Mass spectroscopy and Elemental analysis.

Chemical Reactions Analysis

The chemical reactions involving “2-[2-(1H-1,2,4-triazol-1-yl)ethyl]-1H-benzimidazole” and similar compounds are often related to their biological activities. For example, these compounds have shown impressive activity in increasing shoot branching and inhibiting seed germination of the root parasitic plants Striga spp. and Orobanche spp.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-[2-(1H-1,2,4-triazol-1-yl)ethyl]-1H-benzimidazole” can be determined using various techniques. For example, the melting point can be determined, and the chemical shifts in its 1 H NMR spectrum can provide information about its structure.

Mechanism of Action

The mechanism of action of “2-[2-(1H-1,2,4-triazol-1-yl)ethyl]-1H-benzimidazole” and similar compounds often involves their interaction with biological targets. For instance, some 1,2,4-triazole derivatives have been found to inhibit the proliferation of cancer cells by inducing apoptosis.

Safety and Hazards

The safety and hazards of “2-[2-(1H-1,2,4-triazol-1-yl)ethyl]-1H-benzimidazole” and similar compounds depend on their specific structures and biological activities. Some compounds have shown very weak cytotoxic effects toward normal cells compared with doxorubicin.

Future Directions

The future directions in the research of “2-[2-(1H-1,2,4-triazol-1-yl)ethyl]-1H-benzimidazole” and similar compounds may involve the design and development of more selective and potent molecules for various applications, such as anticancer agents. The structure–activity relationship analysis could enable the discovery of potential inhibitors with promising activity.